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Compound of Interest

Compound Name: Gabosine F

Cat. No.: B1247689 Get Quote

For researchers, scientists, and drug development professionals, the landscape of cancer

therapeutics is continually evolving. Within this dynamic field, carbasugars have emerged as a

promising class of compounds, with Gabosine F and its analogues showing potential as

anticancer agents. This guide provides a comparative overview of Gabosine F and other

relevant carbasugars, focusing on their performance in cancer research, supported by

available experimental data.

Carbasugars, or pseudosugars, are carbohydrate analogues where the ring oxygen has been

replaced by a methylene group. This structural modification imparts greater stability and can

lead to potent and selective inhibition of carbohydrate-processing enzymes, such as

glycosidases. Aberrant glycosylation is a hallmark of cancer, and as such, inhibitors of

glycosidases are of significant interest in oncology research. Gabosines, a class of keto-

carbasugars, have demonstrated a range of biological activities, including anticancer and

enzyme-inhibitory properties.

Comparative Analysis of Anticancer and
Glycosidase Inhibitory Activities
While direct comparative studies detailing the anticancer activity of Gabosine F are limited in

publicly available research, data on related carbasugars, such as Pericosines and other

Gabosines, provide valuable insights into the potential of this compound class.
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Compound Target/Assay Cell Line
Activity
(IC₅₀/ED₅₀/GI₅₀)

Reference

Pericosine A Cytotoxicity
P388 (murine

leukemia)
ED₅₀: 0.1 µg/mL [1]

Cytotoxicity

Breast, Colon,

Lung, Ovary,

Stomach,

Prostate Cancer

Cell Lines

GI₅₀: 0.05-24.55

µM
[2][3]

Pericosine B Cytotoxicity
P388 (murine

leukemia)
ED₅₀: 4.0 µg/mL [1]

Pericosine C Cytotoxicity
P388 (murine

leukemia)
ED₅₀: 0.4 µg/mL [1]

Gabosine P
α-glucosidase

inhibition
- IC₅₀: 9.07 µM [4]

Acarbose

(Control)

α-glucosidase

inhibition
-

Less potent than

Gabosine P
[4]

Mechanistic Insights: Targeting Key Cancer
Pathways
The anticancer mechanisms of carbasugars are primarily attributed to their ability to inhibit

enzymes involved in crucial cellular processes.

Pericosine A, for instance, has been shown to inhibit Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase and topoisomerase II.[2][5] EGFR is a key driver of cell proliferation

and survival in many cancers, and its inhibition can arrest tumor growth. Topoisomerase II is

essential for DNA replication and repair, and its inhibition leads to DNA damage and apoptosis

in cancer cells.

The inhibitory action of Gabosine P against α-glucosidase suggests a potential mechanism for

anticancer activity.[4] Altered glucose metabolism is a characteristic feature of cancer cells, and
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targeting enzymes involved in carbohydrate metabolism could be a viable therapeutic strategy.

While the specific signaling pathways affected by Gabosine F have yet to be fully elucidated,

the known mechanisms of other carbasugars provide a logical starting point for investigation. A

hypothetical pathway illustrating the potential multitargeted effects of carbasugars on cancer

cell signaling is presented below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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